Cas no 959748-73-3 (2-(Oxan-4-yl)ethyl 4-methylbenzenesulfonate)

• Product Name: 2-(Oxan-4-yl)ethyl 4-methylbenzenesulfonate
• CAS No: 959748-73-3
• MF: C₁₄H₂₀O₄S
• MW: 284.371203422546
• MDL: MFCD23378508
• CID: 2112077
• PubChem ID: 59267964
• Update Time: 2024-10-25

2-(Oxan-4-yl)ethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-hydroxyethyl)-tetrahydro-2H-pyran-4-yl)-4-methylbenzenesulfonic acid
• 2-(tetrahydro-2H-pyran-4-yl)ethyl 4-methylbenzenesulfonate
• 2-(oxan-4-yl)ethyl 4-methylbenzenesulfonate
• ODYJPBVJBNREQW-UHFFFAOYSA-N
• 2-(oxan-4-yl)ethyl 4-methylbenzene-1-sulfonate
• 2-(tetrahydro-2H-pyran-4-yl)ethyl p-toluenesulfonate
• 2-(tetrahydro-2H-pyran-4-yl)ethyl4-methylbenzenesulfonate
• p-toluenesulfonic acid 2-(tetrahydro-2H-pyran-4-yl)ethyl ester
• toluene-4-sulfonic acid 2-(tetrahydro-pyran-4-yl)-ethyl ester
• SCHEMBL766879
• DA-28368
• CS-0046937
• AKOS027255633
• 2-(Tetrahydropyran-4-yl)ethyl 4-methylbenzenesulfonate
• EN300-7382346
• 959748-73-3
• AS-70554
• MFCD23378508
• 2-(Oxan-4-yl)ethyl 4-methylbenzenesulfonate

• MDL： MFCD23378508
• Inchi： 1S/C14H20O4S/c1-12-2-4-14(5-3-12)19(15,16)18-11-8-13-6-9-17-10-7-13/h2-5,13H,6-11H2,1H3
• InChI Key： ODYJPBVJBNREQW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1CCOCC1

Computed Properties

• Exact Mass: 284.10823029g/mol
• Monoisotopic Mass: 284.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61